2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile

• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol
• IUPAC Name: 5-[2-(4-methoxyphenyl)ethylamino]-2-(2-methylpropyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H21N3O2/c1-12(2)10-16-20-15(11-18)17(22-16)19-9-8-13-4-6-14(21-3)7-5-13/h4-7,12,19H,8-10H2,1-3H3
• InChI Key: RGXNRJPBQLYMSW-UHFFFAOYSA-N
• SMILES: CC(C)CC1=NC(=C(O1)NCCC2=CC=C(C=C2)OC)C#N

Description

2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile, also known as IME-Oxime, is a novel compound that has gained attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile has shown promising results in various scientific research applications. One of its primary applications is in the field of neuroscience, where it has been used to study the role of the sigma-1 receptor in the central nervous system. 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile has also been used in cancer research to study the effects of sigma-1 receptor agonists on cancer cell growth and survival.

Mechanism of Action

2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile is a selective agonist of the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling and protein folding. The activation of the sigma-1 receptor by 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile has been shown to modulate various signaling pathways, including the ERK1/2 and AKT pathways, leading to changes in cellular function and behavior.
Biochemical and Physiological Effects:
2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile can induce the differentiation of neural stem cells and promote the survival of neurons. In addition, 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile has been shown to have anti-inflammatory effects and can modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile is its selectivity for the sigma-1 receptor, which allows for the specific modulation of cellular processes. However, one of the limitations of 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile is its low solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile. One potential direction is the development of more potent and selective sigma-1 receptor agonists based on the structure of 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile. Another direction is the investigation of the role of the sigma-1 receptor in various disease states, such as Alzheimer's disease and cancer. Finally, the use of 2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile in combination with other compounds or therapies could also be explored as a potential treatment option for various diseases.

Synthesis Methods

2-Isobutyl-5-{[2-(4-methoxyphenyl)ethyl]amino}-1,3-oxazole-4-carbonitrile was first synthesized in 2012 by a group of researchers at the University of California, San Francisco. The synthesis method involves a multi-step process that includes the reaction of 4-methoxyphenylacetic acid with isobutylamine, followed by cyclization and oxidation to form the final product.